Cas no 1235073-01-4 (N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide
• CAS No: 1235073-01-4
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6277654
• PubChem ID: 49688250
• Update Time: 2025-05-22

N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide
• 2-(3-methylphenoxy)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
• 1235073-01-4
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]-2-(3-methylphenoxy)acetamide
• AKOS024492027
• F5033-2864
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-2-(m-tolyloxy)acetamide

• Inchi： 1S/C16H24N2O4S/c1-13-4-3-5-15(10-13)22-12-16(19)17-11-14-6-8-18(9-7-14)23(2,20)21/h3-5,10,14H,6-9,11-12H2,1-2H3,(H,17,19)
• InChI Key： UELFQBGKAXAPJY-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(COC2C=CC=C(C)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.146
• Monoisotopic Mass: 340.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2
• XLogP3: 1.6

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide

Comprehensive Overview of N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide (CAS No. 1235073-01-4)

N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide, identified by its CAS No. 1235073-01-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the methanesulfonylpiperidinyl and 3-methylphenoxy moieties, contribute to its potential applications in drug discovery and development.

The growing interest in N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide is driven by its potential role in targeting specific enzyme pathways and receptor interactions. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and efficacy. In recent years, the compound has been explored in the context of neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the key advantages of CAS No. 1235073-01-4 is its synthetic accessibility, which facilitates large-scale production for preclinical studies. The compound's molecular stability under various conditions makes it a promising candidate for further investigation. Additionally, its low toxicity profile in preliminary studies has positioned it as a viable lead compound for future drug development projects.

From a chemical perspective, N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide exhibits notable solubility in polar organic solvents, which is advantageous for formulation development. Its crystallinity and melting point have been characterized to ensure consistency in batch-to-batch production. These physicochemical properties are critical for researchers aiming to optimize the compound for specific therapeutic applications.

The pharmacokinetic properties of CAS No. 1235073-01-4 are currently under investigation, with early data suggesting favorable absorption and distribution characteristics. These findings are particularly relevant in the context of blood-brain barrier penetration, a hot topic in CNS drug development. As the demand for novel neurotherapeutics rises, this compound could play a pivotal role in addressing unmet medical needs.

In the realm of computational chemistry, N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide has been the subject of molecular docking studies to predict its binding affinities with various biological targets. These in silico analyses provide valuable insights into its potential mechanisms of action, reducing the time and cost associated with traditional drug discovery methods. Such approaches are increasingly popular among researchers leveraging AI-driven drug design.

The synthetic route for CAS No. 1235073-01-4 typically involves multi-step organic reactions, including amide coupling and sulfonylation. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for its production, aligning with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This focus on eco-friendly synthesis resonates with the industry's shift toward sustainable practices.

As the scientific community continues to investigate N-(1-methanesulfonylpiperidin-4-yl)methyl-2-(3-methylphenoxy)acetamide, its potential applications extend beyond traditional medicine. There is growing interest in its use as a chemical probe for studying biological systems, as well as its incorporation into biomaterials for controlled drug delivery. These interdisciplinary applications highlight the compound's versatility and relevance in modern research.

In conclusion, CAS No. 1235073-01-4 represents a compelling area of study at the intersection of medicinal chemistry and drug development. Its unique structural attributes, coupled with promising preliminary data, position it as a compound of significant interest for future research endeavors. As the field evolves, this molecule may emerge as a key player in addressing complex therapeutic challenges.